Cas no 84409-29-0 (3-oxo-1-phenylcyclopentanecarboxylic acid)

3-oxo-1-phenylcyclopentanecarboxylic acid structure
84409-29-0 structure
Product Name:3-oxo-1-phenylcyclopentanecarboxylic acid
CAS No:84409-29-0
MF:C12H12O3
MW:204.221883773804
CID:2106275
PubChem ID:655176
Update Time:2025-04-21

3-oxo-1-phenylcyclopentanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-oxo-1-phenylcyclopentanecarboxylic acid
    • AKOS022139483
    • SMR000009429
    • STL297935
    • 3-keto-1-phenyl-cyclopentanecarboxylic acid
    • DA-02460
    • TimTec1_007337
    • 3-oxo-1-phenylcyclopentan-1-carboxylic
    • AKOS000547910
    • Oprea1_876011
    • CHEMBL1408167
    • 3-oxo-1-phenylcyclopentane-1-carboxylic acid
    • BDBM41760
    • Oprea1_392977
    • 3-oxidanylidene-1-phenyl-cyclopentane-1-carboxylic acid
    • cid_655176
    • 3-Oxo-1-phenyl-cyclopentanecarboxylic acid
    • 84409-29-0
    • SCHEMBL13226486
    • HMS2298O13
    • 3-oxo-1-phenyl-1-cyclopentanecarboxylic acid
    • MLS000032541
    • HMS1554N11
    • Inchi: 1S/C12H12O3/c13-10-6-7-12(8-10,11(14)15)9-4-2-1-3-5-9/h1-5H,6-8H2,(H,14,15)
    • InChI Key: GZFDVSDSPLDDJS-UHFFFAOYSA-N
    • SMILES: O=C1CCC(C(=O)O)(C2C=CC=CC=2)C1

Computed Properties

  • Exact Mass: 204.078644241Da
  • Monoisotopic Mass: 204.078644241Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 54.4Ų

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